Cas no 329224-21-7 (4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid)

• Product Name: 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid
• CAS No: 329224-21-7
• MF: C₁₆H₁₀N₂O₃S₂
• MW: 342.392200946808
• CID: 5917674
• PubChem ID: 1201166
• Update Time: 2025-07-14

4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid
• (E)-4-(4-oxo-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-3-yl)benzoic acid
• 4-[(5E)-4-oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• AB00685121-01
• WAY-270382
• SR-01000080607
• 329224-21-7
• F0745-0560
• MFCD01917587
• SR-01000080607-1
• AKOS001062401

• Inchi： 1S/C16H10N2O3S2/c19-14-13(8-10-2-1-7-17-9-10)23-16(22)18(14)12-5-3-11(4-6-12)15(20)21/h1-9H,(H,20,21)/b13-8+
• InChI Key： JKKCRRFBFGBHPL-MDWZMJQESA-N
• SMILES： S1C(N(C(/C/1=C\C1C=NC=CC=1)=O)C1C=CC(C(=O)O)=CC=1)=S

Computed Properties

• Exact Mass: 342.01328453g/mol
• Monoisotopic Mass: 342.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid

Research Briefing on 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid (CAS: 329224-21-7)

In recent years, the compound 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid (CAS: 329224-21-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound belongs to the thiazolidinone class, a scaffold known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have highlighted its role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. The presence of the pyridinyl and benzoic acid moieties enhances its binding affinity to target proteins, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the NF-κB pathway, a critical regulator of inflammation and immune responses. The researchers employed molecular docking and in vitro assays to elucidate the binding interactions between the compound and the IKKβ kinase, a key component of the NF-κB signaling cascade. The results indicated a high binding affinity (IC50 = 0.78 μM), suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Further investigations into its anticancer properties revealed that 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies pointed to its ability to induce apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings were corroborated by in vivo experiments in xenograft models, where the compound significantly reduced tumor growth without observable toxicity at therapeutic doses.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of this compound have been reported. A novel one-pot synthesis approach, published in Organic Letters (2024), improved the yield and purity of the compound, addressing previous challenges related to its complex structure. This methodological innovation is expected to facilitate further preclinical and clinical studies.

In conclusion, 4-(5E)-4-oxo-5-(pyridin-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylbenzoic acid represents a multifaceted molecule with significant promise in drug discovery. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its efficacy in additional disease models. The compound's dual anti-inflammatory and anticancer activities position it as a valuable asset in the development of next-generation therapeutics.